Cas no 2171913-59-8 (1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2171913-59-8
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 6487261
• PubChem ID: 165849115
• Update Time: 2025-07-09

1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine
• [1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2171913-59-8
• EN300-1595891

• Inchi： 1S/C9H18N4/c1-7(2)4-5-9-8(6-10)11-12-13(9)3/h7H,4-6,10H2,1-3H3
• InChI Key： RNSWYVRDSBOWNG-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(CN)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2171913-59-8)

1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine, identified by its CAS number 2171913-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of its molecular framework, featuring a methyl group at the 1-position, a 3-methylbutyl side chain at the 5-position, and an amine functional group at the 4-position, contributes to its distinct chemical properties and potential applications.

The synthesis of 1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine involves a series of well-defined chemical transformations that highlight the importance of precision in organic chemistry. The triazole ring itself is a key structural feature, often employed in medicinal chemistry due to its ability to interact with biological targets in various ways. The presence of the methyl and 3-methylbutyl substituents enhances the compound's lipophilicity, making it more suitable for membrane interactions and potentially improving oral bioavailability. This characteristic is particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial.

In recent years, there has been a surge in research focused on developing novel compounds with triazole cores for their antimicrobial, antiviral, and anti-inflammatory properties. The specific modification of 1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine aligns with this trend, as researchers explore how structural variations can fine-tune biological activity. Preliminary studies have suggested that this compound may exhibit promising interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for further investigation in therapeutic contexts.

The amine functional group at the 4-position of the triazole ring is particularly noteworthy. Amines are versatile moieties that can participate in hydrogen bonding, salt formation, and further derivatization, all of which are critical factors in drug design. The combination of these features in 1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine suggests potential applications not only as a lead compound but also as a building block for more complex molecules. The ability to modify this core structure while retaining its inherent properties opens up numerous possibilities for generating derivatives with enhanced efficacy or selectivity.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of such compounds. Molecular modeling techniques allow researchers to predict how 1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine might interact with biological targets at the atomic level. These simulations can guide experimental design by identifying key residues or binding pockets that need to be optimized. Furthermore, virtual screening methods have been employed to rapidly sift through large libraries of compounds and identify those with the highest potential for biological activity. This approach has been instrumental in accelerating the discovery process for new therapeutic agents.

The role of CAS No. 2171913-59-8 as a reference point cannot be overstated. Chemical Abstracts Service numbers provide a standardized way to identify and communicate specific chemical entities within the scientific community. This ensures consistency across different studies and publications, facilitating collaboration and knowledge sharing. For researchers working on 1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine, having a reliable CAS number ensures that they are referring to the same compound across various experiments and datasets.

Recent breakthroughs in synthetic methodologies have also contributed to the growing interest in this compound. New catalytic systems and reaction conditions have enabled more efficient and scalable production of complex molecules like 1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine. These advancements not only reduce costs but also allow for greater flexibility in modifying the molecular structure during drug development. For instance, transition-metal-catalyzed cross-coupling reactions have become indispensable tools for constructing intricate heterocyclic frameworks.

The potential applications of 1-methyl-5-(3-methylbutul)-lH-l ,23-triazol-l -4 - ylmethanamine extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for materials science applications as well. For example，the triazole ring can serve as a building block for polymers with enhanced thermal stability or mechanical strength。 Additionally， its ability to form coordination complexes with metal ions suggests possible uses in catalysis or as sensors for detecting metal ions in environmental samples.

In conclusion，the study of compounds like l - methyl - 5 - ( l - methylbutul) - l H - l ,23 - triazol - l - ylmethanarnine (CAS No . 21719l13 - 59 -8) represents an exciting frontier in chemical research . The interplay between structure , function , and application continues to drive innovation across multiple disciplines . As our understanding of these molecules deepens ，we can anticipate further discoveries that will shape both therapeutic landscapes and industrial processes . The journey from laboratory synthesis to practical application is long ，but compounds such as this one hold promise for addressing some of society's most pressing challenges through scientific ingenuity .